![molecular formula C12H16ClN3O B1454913 {1-[1-(3-Methoxyphenyl)-1H-pyrazol-4-yl]ethyl}amine hydrochloride CAS No. 1269358-78-2](/img/structure/B1454913.png)
{1-[1-(3-Methoxyphenyl)-1H-pyrazol-4-yl]ethyl}amine hydrochloride
Overview
Description
“{1-[1-(3-Methoxyphenyl)-1H-pyrazol-4-yl]ethyl}amine hydrochloride” is a chemical compound with the molecular formula C12H16ClN3O and a molecular weight of 253 .
Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. For instance, 1H NMR spectra can be used in determining the structure of an unknown amine .Chemical Reactions Analysis
Amines, such as “this compound”, are known for their ability to act as weak organic bases .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be analyzed using various techniques. For instance, the solubility of amines can be determined .Scientific Research Applications
Synthetic Applications and Chemical Properties
The direct reductive amination of related compounds, such as 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole, using NaBH4/I2 as a reducing agent highlights a method for synthesizing secondary amines. Such processes are crucial for developing biologically active molecules and intermediates in pharmaceuticals, dyes, and fine chemicals (Bawa, Ahmad, & Kumar, 2009).
Ultrasound irradiation has been used to synthesize ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates from ethyl 4-methoxy-2-oxoalk[cycloalk]-3-enoates with high regioselectivity and yields. This method significantly reduces reaction times and supports the generation of compounds with potential therapeutic applications (Machado et al., 2011).
Potential Pharmacological Applications
The synthesis and characterization of pyrazole derivatives, including their structural analysis through X-ray crystallography and exploration of biological activities against cancer and microbial targets, suggest the potential for designing novel therapeutics based on pyrazole scaffolds (Titi et al., 2020).
Studies on pyrazole and 1,2,4-triazole derivatives emphasize their strategic role in medicine and pharmacy due to their chemical modifiability and significant pharmacological potential. Synthesizing 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles and evaluating their properties demonstrates the method's potential for generating compounds with specific biological activities (Fedotov, Hotsulia, & Panasenko, 2022).
Safety and Hazards
Future Directions
The future directions for “{1-[1-(3-Methoxyphenyl)-1H-pyrazol-4-yl]ethyl}amine hydrochloride” could involve further exploration of its pharmacological effects, given the known antileishmanial and antimalarial activities of pyrazole-bearing compounds . Additionally, the development of more efficient synthesis methods could be a potential area of research.
properties
IUPAC Name |
1-[1-(3-methoxyphenyl)pyrazol-4-yl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O.ClH/c1-9(13)10-7-14-15(8-10)11-4-3-5-12(6-11)16-2;/h3-9H,13H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHSZDPQPKDIZDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CN(N=C1)C2=CC(=CC=C2)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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